Cas no 90721-34-9 (8-Bromoisoquinolin-5-amine)

8-Bromoisoquinolin-5-amine structure
8-Bromoisoquinolin-5-amine structure
Product Name:8-Bromoisoquinolin-5-amine
CAS No:90721-34-9
MF:C9H7BrN2
MW:223.069280862808
MDL:MFCD16621161
CID:798666
PubChem ID:22032630
Update Time:2025-08-05

8-Bromoisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 8-Bromoisoquinolin-5-amine
    • 5-Isoquinolinamine,8-bromo-
    • 5-Isoquinolinamine, 8-bromo-
    • 8-BROMO-5-ISOQUINOLINAMINE
    • VUBVOESPWKJXOQ-UHFFFAOYSA-N
    • 5-Isoquinolinamine,8-bromo-(9CI)
    • AK127145
    • ST24045770
    • 90721-34-9
    • MFCD16621161
    • PB43806
    • AS-32849
    • DTXSID00621830
    • AMY26459
    • AKOS015897051
    • EN300-4249634
    • Z1269237571
    • SCHEMBL4021511
    • A860728
    • DB-088428
    • MDL: MFCD16621161
    • Inchi: 1S/C9H7BrN2/c10-8-1-2-9(11)6-3-4-12-5-7(6)8/h1-5H,11H2
    • InChI Key: VUBVOESPWKJXOQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2C=CN=CC=21)N

Computed Properties

  • Exact Mass: 221.97926g/mol
  • Monoisotopic Mass: 221.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.9

8-Bromoisoquinolin-5-amine Pricemore >>

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